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Compound of Interest

Compound Name: 3-Heptene

Cat. No.: B165601

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of organic compounds is
paramount. This document provides a focused technical overview of 3-Heptene, detailing its
molecular formula and molecular weight.

Molecular Characteristics of 3-Heptene

3-Heptene is an alkene with the chemical formula C7H14[1][2][3][4][5][6][7][8]- As a seven-
carbon unsaturated hydrocarbon, it exists as two distinct geometric isomers: cis (Z)-3-Heptene
and trans (E)-3-Heptene[1][3]. The molecular structure consists of a seven-carbon chain with a
double bond located at the third carbon position.

The molecular weight of a compound is a critical parameter in a vast array of experimental and
theoretical applications, from reaction stoichiometry and solution preparation to mass
spectrometry and pharmacokinetic modeling. The values for 3-Heptene have been consistently
reported across multiple chemical databases.

Quantitative Data Summary

To facilitate clear and rapid reference, the molecular formula and weight of 3-Heptene are
summarized in the table below. These values are derived from standard IUPAC atomic weights.
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Property Value Source Citation
Molecular Formula C7H14 [LI21031415106]7118]
Molecular Weight 98.19 g/mol [2][6]

98.1861 g/mol [1131[4][5]

98.18858 g/mol [8]

Monoisotopic Mass 98.109550447 Da [6]

Note: Minor variations in molecular weight values across different sources can be attributed to
differences in the atomic weight values used for calculation or the level of precision reported.

Logical Relationship of Properties

The relationship between the molecular formula and the calculation of its molecular weight is a
foundational concept in chemistry. The diagram below illustrates this straightforward logical

workflow.
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Caption: Logical workflow for calculating molecular weight from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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